Cas no 2171675-88-8 (4-(3-chloro-4-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(3-chloro-4-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171675-88-8
• MF: C₂₆H₂₂ClFN₂O₅
• MW: 496.914689540863
• CID: 6547187
• PubChem ID: 165549751
• Update Time: 2025-06-10

4-(3-chloro-4-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-4-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(3-chloro-4-fluorophenyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1481795
• 2171675-88-8

• Inchi： 1S/C26H22ClFN2O5/c27-21-13-15(9-10-22(21)28)29-25(33)23(11-12-24(31)32)30-26(34)35-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20,23H,11-12,14H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： SVYZEYBOQLZIQW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 496.1201277g/mol
• Monoisotopic Mass: 496.1201277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3-chloro-4-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(3-Chloro-4-Fluorophenyl)Carbamoyl-4-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Butanoic Acid: A Comprehensive Overview

4-(3-Chloro-4-Fluorophenyl)Carbamoyl-4-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Butanoic Acid, also known by its CAS number 2171675-88-8, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and advanced chemical synthesis. This compound is characterized by its complex structure, which includes a butanoic acid backbone substituted with a 3-chloro-4-fluorophenyl group and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these substituents imparts unique chemical and biological properties, making it a valuable molecule in research and development.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, coupling reactions, and protective group strategies. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the intermediate during the synthesis process. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency and sustainability of its production. Researchers have also explored alternative synthetic pathways to improve yield and reduce costs, leveraging state-of-the-art techniques such as microwave-assisted synthesis and continuous flow chemistry.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. Its structure suggests potential interactions with various biological targets, including enzymes and receptors. For instance, studies have indicated that the 3-chloro-4-fluorophenyl moiety may exhibit selective binding to certain G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes. Additionally, the Fmoc group's ability to modulate solubility and bioavailability makes this compound an attractive candidate for drug delivery systems.

Recent research has also focused on the pharmacokinetic properties of this compound. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have been employed to study its absorption, distribution, metabolism, and excretion (ADME) profile. These studies have provided valuable insights into optimizing its pharmacokinetic properties for therapeutic use. Furthermore, computational modeling approaches have been utilized to predict its binding affinity to various targets, aiding in the design of more potent analogs.

The environmental impact of this compound is another area of growing interest. As concerns about chemical waste and toxicity increase, researchers are exploring ways to minimize its ecological footprint. This includes developing biodegradable derivatives and improving waste management strategies during its synthesis. Collaborative efforts between chemists and environmental scientists are paving the way for more sustainable practices in its production and application.

In conclusion, 4-(3-Chloro-4-Fluorophenyl)Carbamoyl-4-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Butanoic Acid represents a cutting-edge molecule with vast potential in pharmaceuticals and beyond. Its complex structure, versatile functionality, and responsiveness to modern synthetic methods make it a focal point for ongoing research. As advancements in chemistry continue to unfold, this compound is likely to play an increasingly important role in addressing pressing challenges in healthcare and environmental sustainability.